Cas no 1805315-30-3 (Ethyl 2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate
• CAS No: 1805315-30-3
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4918482
• Update Time: 2025-06-09

Ethyl 2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H9F2NO3/c1-2-15-9(14)5-3-6(8(10)11)12-7(13)4-5/h3-4,8H,2H2,1H3,(H,12,13)
• InChI Key： FWHPHJSLKWFIPB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate

Research Brief on Ethyl 2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate (CAS: 1805315-30-3): Recent Advances and Applications

Ethyl 2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate (CAS: 1805315-30-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluoromethyl and hydroxyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and future prospects.

The synthesis of Ethyl 2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate has been optimized in recent years, with researchers focusing on improving yield and scalability. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85%. The difluoromethyl group, known for its ability to modulate the physicochemical properties of molecules, enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry applications.

In terms of biological activity, Ethyl 2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate has shown promising results as a precursor for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of selective JAK2 inhibitors, which are being investigated for their potential in treating myeloproliferative disorders. The hydroxyl group at the 6-position of the pyridine ring was found to be critical for hydrogen bonding interactions with the target enzyme, underscoring the compound's structural importance.

Further research has explored the antimicrobial properties of derivatives derived from this compound. A team at the University of Cambridge (2023) synthesized a series of analogs and evaluated their efficacy against drug-resistant bacterial strains. Preliminary results indicated that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. These findings suggest that Ethyl 2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate could serve as a lead compound for developing new antibiotics.

Despite these advancements, challenges remain in the large-scale production and optimization of this compound. Researchers are currently investigating greener synthetic routes to reduce environmental impact, as highlighted in a recent review in Green Chemistry (2024). Additionally, computational studies are being employed to predict the bioactivity of novel derivatives, accelerating the drug discovery process. The integration of machine learning models has shown particular promise in identifying optimal substituents for enhanced pharmacological properties.

In conclusion, Ethyl 2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate (CAS: 1805315-30-3) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. Future studies should focus on expanding its applications, optimizing synthetic methodologies, and exploring its potential in emerging therapeutic areas. The continued exploration of this compound is expected to yield significant contributions to drug discovery and development.